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Compound of Interest

Compound Name: Pent-2-ene-1,5-diol
CAS No.: 27354-43-4
Cat. No.: B13692101

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the available information on (Z)-pent-2-
ene-1,5-diol, a specific isomer of pentenediol. While data on this particular compound is
limited, this document consolidates the known details to support further research and
development.

Chemical Identification

The Chemical Abstracts Service (CAS) number for (Z)-pent-2-ene-1,5-diol is 27354-43-4.[1][2]
This unique identifier is crucial for accurate identification and sourcing of the compound.

Physicochemical Properties

A summary of the basic chemical properties for pent-2-ene-1,5-diol is provided in the table
below. It is important to note that much of the publicly available data does not distinguish
between the (Z) and (E) isomers.
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Property Value Source
CAS Number 27354-43-4 [1]12]
Molecular Formula C5H1002 [1][2]
Molecular Weight 102.13 g/mol [11[2]

cis-pent-2-ene-1,5-diol, (2)-2-
Synonyms ) [1]
Pentene-1,5-diol

YWZHEUFCDPRCAD-
InChIKey [1]
UPHRSURJSA-N

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of (2)-pent-2-ene-1,5-diol are not readily
available in the public domain. General synthetic routes for pentenediols may involve the
reduction of corresponding dicarboxylic acids or their derivatives. However, specific conditions
to stereoselectively produce the (2)-isomer are not well-documented in the provided search
results.

Biological Activity and Signaling Pathways

There is a significant lack of information regarding the biological activity and potential signaling
pathways associated with (Z)-pent-2-ene-1,5-diol. In contrast, its saturated counterpart,
pentane-1,5-diol, has been investigated for its antimicrobial properties.[3][4] This saturated diol
is believed to exert its effect by dehydrating bacterial cells, a mechanism to which resistance is
less likely to develop.[3][4]

The biological activities of other related unsaturated diols and their derivatives have been
explored. For instance, various terpene-based scaffolds, which can include unsaturated diol
moieties, exhibit a wide range of biological activities, including antibacterial, antifungal, and
anticancer effects.[5] However, no such specific data has been found for (2)-pent-2-ene-1,5-
diol.

Due to the absence of information on its biological interactions, no signaling pathways or
experimental workflows involving (Z)-pent-2-ene-1,5-diol can be depicted.
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Future Research Directions

The scarcity of data on (2)-pent-2-ene-1,5-diol presents an opportunity for novel research. Key
areas for future investigation include:

o Stereoselective Synthesis: Development of a reliable and efficient method for the synthesis
of the (Z)-isomer.

» Biological Screening: Comprehensive evaluation of its biological activity, including
antimicrobial, anticancer, and anti-inflammatory properties.

e Mechanism of Action Studies: If any biological activity is identified, elucidation of the
underlying molecular mechanisms and signaling pathways.

The logical workflow for initiating research on this compound is outlined below.
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Proposed research workflow for (2)-pent-2-ene-1,5-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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